Cas no 2034258-05-2 (4-(4-chlorophenyl)-4-oxo-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}butanamide)

• Product name: 4-(4-chlorophenyl)-4-oxo-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}butanamide
• CAS No: 2034258-05-2
• MF: C₂₀H₂₀ClF₃N₄O₂
• MW: 440.846613883972
• CID: 5549873
• PubChem ID: 91817785

4-(4-chlorophenyl)-4-oxo-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}butanamide Chemical and Physical Properties

Names and Identifiers

• 2034258-05-2
• 4-(4-chlorophenyl)-4-oxo-N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]butanamide
• 4-(4-chlorophenyl)-4-oxo-N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)butanamide
• F6523-0079
• AKOS025325795
• 4-(4-chlorophenyl)-4-oxo-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}butanamide

• Inchi： 1S/C20H20ClF3N4O2/c21-14-3-1-13(2-4-14)16(29)5-6-19(30)27-15-7-9-28(10-8-15)18-11-17(20(22,23)24)25-12-26-18/h1-4,11-12,15H,5-10H2,(H,27,30)
• InChI Key： GAKXWHNQHDKFIO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCC(NC1CCN(C2C=C(C(F)(F)F)N=CN=2)CC1)=O)=O

Computed Properties

• Exact Mass: 440.1226881g/mol
• Monoisotopic Mass: 440.1226881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-chlorophenyl)-4-oxo-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}butanamide

Introduction to 4-(4-chlorophenyl)-4-oxo-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}butanamide (CAS No. 2034258-05-2)

4-(4-chlorophenyl)-4-oxo-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}butanamide (CAS No. 2034258-05-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the class of compounds known as amides. It features a complex molecular framework that includes a chlorophenyl group, an oxo group, and a trifluoromethylpyrimidine moiety, all of which contribute to its distinct chemical properties and biological activities.

The synthesis of 4-(4-chlorophenyl)-4-oxo-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}butanamide has been the subject of several recent studies. One notable method involves the coupling of a chlorophenyl-containing carboxylic acid with a piperidine derivative in the presence of a coupling reagent such as HATU or EDC·HCl. The subsequent oxidation and substitution reactions yield the final product with high purity and yield. This synthetic route not only demonstrates the versatility of modern organic synthesis techniques but also highlights the importance of precise reaction conditions in achieving the desired compound.

In terms of its biological activity, 4-(4-chlorophenyl)-4-oxo-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}butanamide has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. The mechanism of action is believed to involve the modulation of specific receptors and signaling pathways, although further investigation is needed to fully elucidate these mechanisms.

A recent study published in the Journal of Medicinal Chemistry explored the pharmacological profile of 4-(4-chlorophenyl)-4-oxo-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}butanamide. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, in vivo studies using animal models demonstrated significant reductions in pain and inflammation, suggesting that this compound may have therapeutic potential in clinical settings.

The safety profile of 4-(4-chlorophenyl)-4-oxo-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}butanamide has also been evaluated. Preliminary toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further safety assessments are necessary to ensure its suitability for human use.

In conclusion, 4-(4-chlorophenyl)-4-oxo-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}butanamide (CAS No. 2034258-05-2) represents an exciting development in the field of medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover more about its mechanisms and potential applications, this compound may pave the way for new therapeutic strategies in the treatment of pain and inflammatory conditions.